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Compound of Interest

Compound Name: Diiodomethane-13C,d2

CAS No.: 1217038-24-8

Cat. No.: B1142166

Get Quote

Product: Diiodomethane-13C,d2 (

) CAS: 86128-37-2 (Labeled) / 75-11-6 (Unlabeled) Support Level: Tier 3 (Senior Application
Scientist)

Part 1: The Core Directive (Executive Summary)
Diiodomethane-13C,d2 is a chemically fragile and financially significant reagent. Its stability is

compromised by three primary vectors: Photolysis, Oxidation, and Thermal Instability.

Unlike standard reagents, the loss of this compound is not just a chemical inconvenience but a

critical loss of isotopic purity and project budget. The following guide replaces "standard

storage" with a preservation system designed to maintain isotopic integrity for >24 months.

The "Golden Rules" of Preservation
Copper is Mandatory: Never store without a scavenger (Copper) to capture free iodine.

Light is the Enemy: Amber glass is insufficient; secondary opaque shielding (foil/box) is

required.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1142166#bc-rfq
https://www.benchchem.com/product/b1142166/docs?utm_src=pdf-body#technical-support-center-stabilizing-diiodomethane-13c-d2
https://www.benchchem.com/product/b1142166/docs?utm_src=pdf-body#technical-support-center-stabilizing-diiodomethane-13c-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Freezing Trap": The freezing point is ~6°C. Standard refrigeration (4°C) will freeze it.

This is acceptable only if you follow the specific Thaw Protocol described below.

Part 2: Scientific Integrity & Logic (Mechanisms)
To troubleshoot effectively, you must understand the degradation cycle. Diiodomethane

decomposes via a radical mechanism triggered by photons (

) or heat (

), releasing free iodine (

).[1]

The Degradation & Stabilization Cycle
Free iodine is autocatalytic—it accelerates further decomposition. We interrupt this cycle using

Copper (

).
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Figure 1: The radical decomposition pathway of Diiodomethane and the interception of free

iodine by copper stabilization.[2][3][4]

Part 3: Storage & Handling FAQ
Q1: My solution has turned pink or light brown. Is it
ruined?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Diiodomethane
https://www.benchchem.com/product/b1142166/docs?utm_src=pdf-body-img#technical-support-center-stabilizing-diiodomethane-13c-d2
https://patents.google.com/patent/US3425798A/en
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/10%3A_Chapter_10_-_The_Transition_Metals/10.9%3A_Group_11/Chemistry_of_Copper
https://www.researchgate.net/post/Why_do_iodomethane_or_iodoethane_need_metal_stabilizer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Status:Recoverable.

Cause: Photolytic cleavage has released a small amount of elemental iodine (

), which is vividly colored even at ppm levels.

Solution: Add clean, activated copper turnings to the vial. The copper will react with the free

iodine to form Copper(I) Iodide (

), which precipitates as a white/grey solid.[3] The supernatant will return to colorless/pale
yellow.

Protocol: See Protocol A: Restoration of Discolored Reagent.

Q2: I stored it in the fridge (4°C) and now it is solid. Did I
break the vial?
Status:Normal Behavior (Proceed with Caution).

Cause: The freezing point of Diiodomethane is roughly 6°C. A standard lab refrigerator (2-

8°C) will cause it to freeze.

Risk: While most organics contract upon freezing (reducing vial breakage risk), the phase

change can exclude the copper stabilizer from the crystal lattice, temporarily halting

stabilization.

Action: Allow the vial to warm to room temperature slowly in a dark place. Do not heat

rapidly, as thermal expansion of the liquid in a full vial can compromise the septum or crack

the glass. Ensure it is fully liquid before withdrawing an aliquot to ensure homogeneity.

Q3: Can I use standard rubber septa?
Status:CRITICAL FAIL.

Reason: Diiodomethane is an alkyl halide that swells and degrades standard rubber and

many plastics. This leads to contamination of your isotope with plasticizers and rubber

particulates.
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Requirement: Use PTFE-lined silicone septa or foil-lined phenolic caps only.

Q4: Why copper and not silver wool?
Status:Selectivity.

Reason: While silver is an excellent halogen scavenger, it is often too reactive and

expensive for bulk stabilization of this specific reagent. Copper provides a milder redox

potential sufficient to capture free

without promoting aggressive surface-catalyzed decomposition of the parent compound.

Part 4: Troubleshooting & Protocols
Protocol A: Restoration of Discolored Reagent
Use this when your expensive

reagent has turned pink/brown.

Assessment: If the liquid is dark brown/opaque, purity may be compromised (>5%

degradation). If pink/light amber, it is recoverable.

Preparation: Obtain high-purity Copper turnings (CAS: 7440-50-8).

Activation (Optional but recommended): Wash Cu turnings with dilute HCl, then water,

then Acetone, and dry under

to remove surface oxides.

Addition: Add 1-2 small turnings (approx. 50-100 mg) directly to the vial.

Incubation: Flush headspace with Argon. Seal. Let stand in the dark at Room Temperature

for 12-24 hours.

Result: The solution should clear. The Cu turnings will darken (formation of CuI).

Use: Withdraw supernatant carefully, avoiding the solid precipitant at the bottom.
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Protocol B: Long-Term Storage Workflow
Follow this strictly for storage >1 month.

Thawing Protocol

1. Receive Reagent
(Inspect for Color)

2. Aliquot (Optional)
Split into single-use vials

under Argon flow

3. Add Stabilizer
Insert 1-2 strands of

clean Copper wire/turnings

4. Seal Container
PTFE-lined Cap + Parafilm

Wrap vial in Al Foil

5. Storage Environment
Temp: 2-8°C (Expect Freezing)

OR 15-20°C (Dark)

If Frozen:
Thaw undisturbed at RT

Do NOT heat >25°C

Before Use
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Figure 2: Step-by-step workflow for receiving and sequestering Diiodomethane-13C,d2.

Part 5: Quantitative Data & Specifications
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Parameter Specification Notes

Freezing Point 5.0 - 6.0 °C
Warning: Will freeze in

standard fridge.

Density 3.325 g/mL
Extremely dense; pipette

slowly.

Refractive Index 1.741
High RI; verify purity via RI if

NMR unavailable.

Storage Temp 2°C to 8°C
Recommended for chemical

stability.

Headspace Gas Argon or Nitrogen Essential to prevent oxidation.

Cap Liner PTFE (Teflon) Required. Do not use rubber.

Stabilizer Copper (Cu)
Scavenges free Iodine (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1142166?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Diiodomethane - Wikipedia [en.wikipedia.org]

2. US3425798A - Process for the removal of iodine from organic compounds - Google
Patents [patents.google.com]

3. chem.libretexts.org [chem.libretexts.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Stabilizing Diiodomethane-
13C,d2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142166/docs#technical-support-center-stabilizing-
diiodomethane-13c-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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